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Compound of Interest

Compound Name: (R)-MLT-985

Cat. No.: B6890452

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-MLT-985 is a potent and highly selective allosteric inhibitor of the Mucosa-Associated
Lymphoid Tissue Lymphoma Translocation Protein 1 (MALT1).[1][2][3][4][5] MALT1 is a key
component of the CARD11-BCL10-MALT1 (CBM) signaling complex, which plays a crucial role
in the activation of NF-kB and is implicated in the pathogenesis of certain cancers, particularly
B-cell malignancies. The (R)-enantiomer of MLT-985 demonstrates an IC50 value of 3 nM,
highlighting its significant potency. Due to its hydrophobic nature, (R)-MLT-985 is typically
prepared in a polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) for in vitro and in vivo
studies. This document provides detailed application notes and a comprehensive protocol for
the preparation, storage, and handling of (R)-MLT-985 stock solutions in DMSO to ensure
experimental consistency and reproducibility.

Physicochemical and Solubility Data

A thorough understanding of the physicochemical properties of (R)-MLT-985 is essential for
accurate stock solution preparation and experimental design. The following table summarizes
key quantitative data for (R)-MLT-985.
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Property Value Source
CAS Number 1832577-07-7

Molecular Formula C17H15CI2N9O2

Molecular Weight 448.27 g/mol

Purity >98% (typically ~99.49%)

Appearance Solid

Solubility in DMSO 100 mg/mL (223.08 mM)

Experimental Protocols
Materials and Equipment

(R)-MLT-985 powder

Anhydrous/molecular sieve-dried DMSO (=99.9%)

Calibrated analytical balance

Sterile, RNase/DNase-free microcentrifuge tubes (1.5 mL or 2 mL)
Sterile, disposable pipette tips

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Protocol for Preparing a 10 mM (R)-MLT-985 Stock
Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of (R)-MLT-985 in

DMSO. Adjust the quantities as needed for your specific experimental requirements.
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Preparation: Before starting, allow the (R)-MLT-985 powder and anhydrous DMSO to
equilibrate to room temperature. This is particularly important for the DMSO to prevent
moisture condensation upon opening.

Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of (R)-
MLT-985 using the following formula: Mass (mg) = Desired Concentration (mM) x Desired
Volume (mL) x Molecular Weight ( g/mol ) / 1000 Mass (mg) = 10 mM x 1 mL x 448.27 g/mol
/1000 = 4.4827 mg

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out approximately 4.48 mg of (R)-MLT-985 powder into the tube. Record the exact
weight.

Dissolution: a. Add the corresponding volume of anhydrous DMSO to the microcentrifuge
tube containing the weighed (R)-MLT-985. For example, if you weighed exactly 4.48 mg, add
1 mL of DMSO. b. Tightly cap the tube and vortex for 1-2 minutes to facilitate dissolution. c.
For complete dissolution, sonicate the solution in an ultrasonic water bath for 10-15 minutes.
Gentle warming to 37°C may also aid in solubilization. d. Visually inspect the solution to
ensure that all the powder has completely dissolved and the solution is clear.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 L) in
sterile microcentrifuge tubes. b. Clearly label each aliquot with the compound name,
concentration, solvent (DMSQO), and the date of preparation. c. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).
Protect from light.

Quality Control
o Purity: Always use high-purity (R)-MLT-985 (>98%) for reproducible results.
e Solvent Quality: Use anhydrous or molecular sieve-dried DMSO to prevent compound

precipitation and degradation due to moisture. Hygroscopic DMSO can significantly impact
solubility.

o Final DMSO Concentration: When preparing working solutions for cell-based assays, ensure
the final concentration of DMSO in the culture medium is low (typically <0.1% v/v) to avoid
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solvent-induced cytotoxicity.

Visualizations

MALT1 Signaling Pathway and Inhibition by (R)-MLT-985
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Caption: MALT1 signaling pathway and the inhibitory action of (R)-MLT-985.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing (R)-MLT-985 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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